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Chemical Profile of Triterpene Glycosides

Get Quote

Calendula officinalis contains a diverse array of triterpene glycosides. The following table summarizes the

key compounds and their structural characteristics based on research findings [1] [2]:

Reported
Chemical Natural
Compound Name/Source Key Structural Features .
Class Source in
Plant
Calendulaglycoside A & Oleanane-type Oleanolic acid-derived aglycone Flowers
B [1][2] triterpene with sugar chain
glycoside
Faradiol esters [2] Triterpene Triterpene alcohol (e.g., Faradiol) Flowers

alcohol ester

Calenduloside (e.g., Triterpene
Calenduloside E) [2] glycoside

esterified with fatty acids

Varied aglycone structures (e.g.,
oleanane or other types) with
glycosylation

Flowers, Roots
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Reported
Chemical Natural
Compound Name/Source Key Structural Features .
Class Source in
Plant
Various other oleanane- Oleanane-type Oleanolic acid backbone with Flowers
type glycosides (1-10) [1] triterpene different glycosylation patterns and
glycoside ester modifications (e.g., methyl, n-

butyl esters)

Biological Activities and Experimental Data

Triterpene glycosides from Calendula officinalis demonstrate multiple pharmacological activities. The table

below compares their efficacy based on experimental models [1] [3] [2]:

Potenc uantitative
Biological Activity Experimental Model Key Findings/Mechanism y(Q

Data)
Anti-inflammatory In vivo (TPA-induced Inhibition of inflammation IDso values: 0.05 - 0.20
ear inflammation in [1] mglear for most tested
mice) glycosides [1]
Cytotoxic |/ Anti- In vitro (NCI Selective cytotoxicity [1] Most potent
tumor Developmental compounds (9 & 10)
Therapeutics Program active against colon
on human cancer cell cancer, leukemia, and
lines) melanoma cells [1]

In vitro (Various human  Induction of apoptosis and A specific aqueous

tumor cell lines, e.g., cell cycle arrest (GO/G1 extract (LACE) showed
melanoma, breast, phase) [3] 70-100% inhibition of
prostate cancer) tumor cell proliferation
[3]
Immunomodulatory In vitro (Human Lymphocyte activation and  Opposite effect to
peripheral blood proliferation [3] tumor cells: Induced
lymphocytes)
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Potency (Quantitative

Biological Activity Experimental Model Key Findings/Mechanism Data)
ata

proliferation of
immune cells [3]

Key Experimental Protocols

To help you evaluate and potentially replicate these findings, here are the core methodologies from the key

studies cited:

e Anti-inflammatory Assay (TPA-induced inflammation) [1]:

o Induction: Inflammation is induced in mouse ears by topical application of TPA (12-O-
tetradecanoylphorbol-13-acetate) at a dose of 1 pg/ear.

o Treatment: Test compounds (triterpene glycosides) are applied topically to the ear.

o Measurement: After a set period, ear inflammation is quantified, often by measuring ear
thickness or weight of a tissue plug. The IDso (dose causing 50% inhibition of inflammation) is
calculated.

e In Vitro Cytotoxicity and Anti-tumor Activity Assay [3]:

o Cell Culture: A wide variety of human and murine tumor cell lines are cultured.

o Treatment: Cells are exposed to the calendula extract (e.g., LACE) or isolated compounds.
The studies cited used concentrations ranging from 15 pg/mL to 250 pg/mL, with medium
replenished every 48 hours.

o Proliferation Measurement: Cell proliferation is measured via BrdU (5-bromo-2'-deoxyuridine)
incorporation ELISA, which tracks DNA synthesis.

o Viability Measurement: Viable cell count is determined using Trypan Blue exclusion dye.

o Mechanism Investigation:

= Cell Cycle Analysis: Treated cells are stained with a DNA dye (e.g., 7-AAD) and
analyzed by flow cytometry to determine the percentage of cells in each phase (G0/G1,
S, G2/M).

= Apoptosis Assay: Apoptosis is detected by measuring the activation of Caspase-3 using
a commercial flow cytometry kit.

¢ Immunomodulatory Proliferation Assay [3]:
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o Lymphocyte Isolation: Human peripheral blood lymphocytes (PBLs) are isolated from venous
blood using a Ficoll-Hystopaque density gradient centrifugation method.

o Culture & Stimulation: PBLs are seeded in microplates and cultured with different
concentrations of the calendula extract.

o Proliferation Measurement: After 48 hours, proliferation is measured by adding BrdU and
using a colorimetric ELISA kit to detect its incorporation into DNA.

Biosynthesis Pathway of Triterpene Glycosides

The biosynthesis of triterpene glycosides in plants follows a conserved pathway. The diagram below outlines

the key steps from primary metabolism to the diverse final products [4] [5] [6].
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This diagram illustrates the critical branching point at 2,3-oxidosqualene, where different OSCs determine

the type of triterpene skeleton produced, leading to structural diversity [4].

Conclusion and Research Implications

In summary, the comparative analysis underscores that triterpene glycosides are fundamental to the reported

anti-inflammatory and anti-tumor properties of Calendula officinalis.

¢ Mechanistic Insight: The bioactivity stems from specific anti-inflammatory effects and the ability to
selectively induce cell cycle arrest and apoptosis in tumor cells while potentially stimulating immune
responses [1] [3].

¢ Research Applications: This evidence supports further investigation of Calendula officinalis
triterpene glycosides for developing new anti-inflammatory or adjunctive anticancer agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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